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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 1-Ethoxypent-1-ene

CAS No.: 5909-75-1

Cat. No.: S6595720

Chemical Profiles at a Glance

The table below summarizes the available information for both chemicals, highlighting the significant data

gap for 1-Ethoxypent-1-ene.

Aspect 1-Ethoxypent-1-ene 2-Ethylhexanol

CAS Number 5909-75-1 [1] 104-76-7 [2] [3]

Molecular C7H14O [1] C8H18O [2] [3]

Formula

Molecular 114.19 g/mol [1] 130.23 g/mol [2] [3]

Weight

Structure Enol ether Branched-chain fatty alcohol [2]

Synonyms 1-ETHOXY-1-PENTENE [1] 2-Ethyl-1-hexanol, Isooctanol [2] [3]

Key Applications Information not available in Plasticizer precursor, solvent, fragrance,
search results emollient [2] [3]
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Aspect 1-Ethoxypent-1-ene 2-Ethylhexanol

Toxicology Data Information not available in Comprehensive data available (see below)
search results

Detailed Profile of 2-Ethylhexanol

Given the volume of data for 2-Ethylhexanol, here is a more detailed breakdown of its properties and the

experimental data from the search results.

Physical Properties & Applications

2-Ethylhexanol is a poorly water-soluble, colorless liquid with a heavy, earthy, and slightly floral odor [2]. It
is produced on a massive scale (over 2 billion kg/year) and its primary industrial importance lies in its role as

a precursor to various esters [2].

¢ Plasticizers: Its esters, most notably bis(2-ethylhexyl) phthalate (DEHP), are widely used as
plasticizers for PVC [2].

e Other Uses: It is also used in lubricants, as a low-volatility solvent, a cetane improver in diesel fuel,
and in the synthesis of epoxy reactive diluents [2]. It finds use in fragrances and occurs naturally in
some plants, fruits, and wines [2] [3].

Experimental Toxicology Data & Protocols

The following table summarizes key experimental findings from toxicology studies on 2-Ethylhexanol.

Experimental

Test Key Findings &
Study Type DosagelExposure . Protocol
System Conclusions
Summary
Repeated Rat (F344), 0, 25, 125, 250, or NOEL: 125 mgl/kg/day Rats
Dose (90-day) oral gavage 500 mg/kg/day [4]. Effects at higher (10/sex/dose)
[4] doses: increased dosed daily for
liver/kidney weights, 90 days.
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Experimental

Test Key Findings &
Study Type DosagelExposure . Protocol
System Conclusions
Summary
stomach mucosa Endpoints: body
acanthosis [4]. weight, clinical
chemistry,
hematology,
organ weights,
histopathology
[4].
Repeated Mouse 0, 25, 125, 250, or NOEL: 125 mg/kg/day Mice
Dose (90-day) (B6C3F1), 500 mg/kg/day (males), 250 mg/kg/day (10/sex/dose)
oral gavage (females) [4]. Increased dosed daily for
[4] liver/stomach weights at 90 days.

250/500 mg/kg/day [4].

Endpoints similar
to rat study [4].

Repeated Rat (Wistar), 0, 15, 40, or 120 NOAEC: 120 ppm Rats
Dose (90-day) inhalation [4] ppm (6 hrs/day, 5 (highest dose tested). No  (10/sex/dose)
days/wk) treatment-related effects exposed in
observed [4]. whole-body
inhalation
chambers for 65
exposures over
90 days [4].
Genetic S. With/without Conclusion: Non- Standard plate
Toxicity typhimurium  metabolic mutagenic. No increase incorporation
(Ames test) activation in revertant colonies [3] assay using
[3] [5] [5]. strains TA98 and
TA100 [3].
Genetic Mouse bone  0.02, 0.07, 0.21 Conclusion: Negative. Mice dosed orally
Toxicity marrow cells  ml/kg/day for 5 No increase in for 5 consecutive
(in vivo) [3] days chromatid/chromosome days. Bone
breaks [3]. marrow cells
analyzed for
chromosomal
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Experimental

Test Key Findings &
Study Type DosagelExposure . Protocol
System Conclusions
Summary
aberrations and
mitotic index [3].
Developmental CD-1 Swiss Information not Information not available Protocol cited;
Toxicity mice [5] available in search in search results specific details
results not provided in

search results

[5].

The metabolic pathway is a key aspect of 2-Ethylhexanol's toxicology. The diagram below illustrates the

established metabolic activation.

Metabolized by

Oxidation
(via alcohol dehydrogenase)

2-Ethylhexanoic Acid

Biological Effect

Associated with developmental
toxicity and teratogenicity
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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